Cas no 886363-30-0 (2-Biphenyl-3',4'-difluoro-carboxylic Acid)

• Product name: 2-Biphenyl-3',4'-difluoro-carboxylic Acid
• CAS No: 886363-30-0
• MF: C₁₃H₈O₂F₂
• MW: 234.19822
• MDL: MFCD03839976
• CID: 712267
• PubChem ID: 40424084

2-Biphenyl-3',4'-difluoro-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylicacid, 3',4'-difluoro-
• 2-Biphenyl-3',4'-difluoro-carboxylic acid
• AS-41876
• 3',4'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid
• CS-0171197
• MFCD03839976
• 2-Biphenyl-3',4'-difluorocarboxylic acid
• AKOS006122499
• 3',4'-Difluoro-[1,1'-biphenyl]-2-carboxylicacid
• 2-(3,4-DIFLUOROPHENYL)BENZOIC ACID
• 886363-30-0
• 3',4'-Difluoro[1,1'-biphenyl]-2-carboxylic acid
• 3',4'-difluoro-biphenyl-2-carboxylic acid
• DTXSID80654126
• 2-Biphenyl-3',4'-difluoro-carboxylicacid
• 3',4'-Difluoro-2-biphenylcarboxylic acid
• 2-Biphenyl-3',4'-difluoro-carboxylic Acid

• MDL： MFCD03839976
• Inchi： InChI=1S/C13H8F2O2/c14-11-6-5-8(7-12(11)15)9-3-1-2-4-10(9)13(16)17/h1-7H,(H,16,17)
• InChI Key： SIWYNBHENGSUOZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=CC(=C(C=C2)F)F)C(=O)O

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 343.8±27.0 °C at 760 mmHg
• Flash Point: 161.7±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Biphenyl-3',4'-difluoro-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Biphenyl-3',4'-difluoro-carboxylic Acid

2-Biphenyl-3',4'-difluoro-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 886363-30-0, commonly referred to as 2-Biphenyl-3',4'-difluoro-carboxylic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond, with fluorine atoms at the 3' and 4' positions and a carboxylic acid group at the 2 position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

2-Biphenyl-3',4'-difluoro-carboxylic Acid exhibits a high degree of chemical stability due to the electron-withdrawing effects of the fluorine atoms and the carboxylic acid group. These groups not only enhance the compound's reactivity in certain chemical reactions but also contribute to its ability to form stable complexes with metal ions. Recent studies have demonstrated that this compound can serve as a versatile building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-Biphenyl-3',4'-difluoro-carboxylic Acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, fluorination, and oxidation processes. Researchers have explored various methods to optimize the synthesis pathway, aiming to improve yield and reduce production costs. For instance, recent advancements in catalytic fluorination techniques have enabled more efficient incorporation of fluorine atoms into the biphenyl framework. These developments have significantly enhanced the feasibility of large-scale production of this compound for industrial applications.

In terms of biological activity, 2-Biphenyl-3',4'-difluoro-carboxylic Acid has shown potential as a lead compound in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment, although more extensive research is required to fully understand its pharmacokinetic profile and efficacy.

The electronic properties of 2-Biphenyl-3',4'-difluoro-carboxylic Acid make it an attractive candidate for use in organic electronics. The fluorine atoms at the 3' and 4' positions significantly alter the electronic distribution within the molecule, enhancing its ability to act as an electron-deficient moiety in conjugated systems. This property has been leveraged in the development of novel semiconducting materials for use in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into such devices can improve their performance metrics, including charge carrier mobility and device stability.

From an environmental perspective, 2-Biphenyl-3',4'-difluoro-carboxylic Acid exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful consideration during its disposal and handling. Regulatory agencies have established guidelines for safe handling practices to minimize potential risks to human health and ecosystems.

In conclusion, 2-Biphenyl-3',4'-difluoro-carboxylic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological innovations and addressing pressing scientific challenges.